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Compound of Interest

Compound Name: tert-Butyl ethyl malonate

Cat. No.: B1266440

An In-depth Technical Guide to the Safe Handling of tert-Butyl Ethyl Malonate

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for all laboratory reagents is paramount. This guide provides
a comprehensive overview of the safety data for tert-Butyl ethyl malonate (CAS No: 32864-
38-3), a common reagent in organic synthesis.

Section 1: Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of its safe handling. The following table summarizes the key properties of tert-Butyl ethyl
malonate.
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Property Value Source
Molecular Formula C9H1604 [1112][3]
Molecular Weight 188.22 g/mol [1]
Appearance Colorless liquid [11[4115]
Boiling Point 106 - 110 °C/ 222.8 - 230 °F [1]

83-85 °C /8 mmHg

[4]

Flash Point 87 °C / 188.6 °F (closed cup) [1][6]
Density 0.994 g/mL at 25 °C [4]
Refractive Index n20/D 1.416 [4]
Water Solubility Immiscible [4]

Odor

No information available

[1]

Section 2: Hazard Identification and Classification

tert-Butyl ethyl malonate is classified as a combustible liquid.[1][7] While it is not considered
hazardous to health at its given concentration, proper handling is essential to mitigate risks.[1]

Hazard Classification Statement Source

Physical Hazard H227: Combustible liquid [1][7]

Signal Word: Warning[1]

Section 3: Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical for maintaining a safe
laboratory environment.

Personal Protective Equipment (PPE)
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The following personal protective equipment should be worn when handling tert-Butyl ethyl

malonate:

PPE Type

Specification

Source

Eye/Face Protection

Safety glasses with side-
shields or chemical safety 6]
goggles conforming to EN166

or OSHA 29 CFR 1910.133.

Hand Protection

Chemical-resistant gloves.

Skin and Body Protection

Lab coat and appropriate
protective clothing to prevent

[6]

skin exposure.

Respiratory Protection

Generally not required under
normal use with adequate
ventilation. If ventilation is
inadequate, use a
NIOSH/MSHA or European
Standard EN 136 approved
respirator.[6] A dust mask type
N95 (US) has also been

suggested.

Handling and Storage

e Handling:

o

[e]

o

[¢]

[¢]

Keep away from open flames, hot surfaces, and sources of ignition.[1][6]

Use spark-proof tools and explosion-proof equipment.[1][6]
Avoid contact with skin, eyes, and clothing.[1][6]
Avoid inhalation and ingestion.[1][6]

Take precautionary measures against static discharges.[1][6]
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o Storage:

o

Store in a cool, dry, and well-ventilated place.[1][6][7]

[¢]

Keep containers tightly closed.[1]

[¢]

Keep away from heat, sparks, and flame.[1]

[e]

Incompatible with strong oxidizing agents.[6]

Section 4: Emergency Procedures

In the event of an emergency, follow these first-aid and spill response measures.

First-Aid Measures
Exposure Route First-Aid Procedure Source

Rinse immediately with plenty
of water, also under the

Eye Contact ) ) [1][6]
eyelids, for at least 15 minutes.

Get medical attention.

Wash off immediately with
) plenty of water for at least 15
Skin Contact ] ] ) [1][6]
minutes. Get medical attention

if symptoms occur.

Remove to fresh air. Get
_ medical attention if symptoms
Inhalation _ . [1][6]
occur. If not breathing, give

artificial respiration.

) Do NOT induce vomiting. Get
Ingestion ) ) [1][6]
medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or alcohol-
resistant foam.[1][6] Water mist can be used to cool closed containers.[1][6]
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o Specific Hazards: Combustible material. Containers may explode when heated.[1][6]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[1][6]

Accidental Release Measures

e Ensure adequate ventilation.[2]

Remove all sources of ignition.[1]

Use personal protective equipment.[2]

Absorb the spill with an inert absorbent material (e.g., sand, silica gel).[1]

Collect the absorbed material into a suitable, closed container for disposal.[1]

Section 5: Toxicological and Ecological Information

Detailed toxicological and ecological data for tert-Butyl ethyl malonate is limited.

Data Point Information Source
The toxicological properties
Acute Toxicity have not been fully

investigated.[6]

Carcinogenicity

No information available.[6]

Environmental Hazards

Contains no substances
known to be hazardous to the

environment or not degradable

in wastewater treatment plants.

[1]

Persistence and Degradability

No data available.[2]

Bioaccumulative Potential

No data available.[2]
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Section 6: Disposal Considerations

Dispose of tert-Butyl ethyl malonate and its container in accordance with local, regional, and
national regulations.[1][7] It is recommended to use a licensed disposal company.[8]

Section 7: Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of tert-Butyl ethyl
malonate in a research setting.
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Preparation

Review Safety Data Sheet (SDS)

l
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l
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(Fume Hood, Eyewash Station)
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Transfer Chemical in Fume Hood

Keep Container Tightly Closed
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Caption: Safe handling workflow for tert-Butyl ethyl malonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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